Cas no 1286703-97-6 (2-(4-chlorophenoxy)-N-(furan-2-yl)methyl-2-methyl-N-(pyridin-2-yl)methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-(furan-2-yl)methyl-2-methyl-N-(pyridin-2-yl)methylpropanamide
• CAS No: 1286703-97-6
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• CID: 5987931
• PubChem ID: 52906803
• Update Time: 2025-10-22

2-(4-chlorophenoxy)-N-(furan-2-yl)methyl-2-methyl-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(furan-2-yl)methyl-2-methyl-N-(pyridin-2-yl)methylpropanamide
• 2-(4-chlorophenoxy)-N-(furan-2-ylmethyl)-2-methyl-N-(pyridin-2-ylmethyl)propanamide
• Propanamide, 2-(4-chlorophenoxy)-N-(2-furanylmethyl)-2-methyl-N-(2-pyridinylmethyl)-
• 1286703-97-6
• VU0523813-1
• 2-(4-chlorophenoxy)-N-[(furan-2-yl)methyl]-2-methyl-N-[(pyridin-2-yl)methyl]propanamide
• F5854-0681
• AKOS024522341

• Inchi： 1S/C21H21ClN2O3/c1-21(2,27-18-10-8-16(22)9-11-18)20(25)24(15-19-7-5-13-26-19)14-17-6-3-4-12-23-17/h3-13H,14-15H2,1-2H3
• InChI Key： XOMLSAWAMYUARQ-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)CC1=NC=CC=C1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Computed Properties

• Exact Mass: 384.1240702g/mol
• Monoisotopic Mass: 384.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 547.0±50.0 °C(Predicted)
• pka: 4.37±0.12(Predicted)

Additional information on 2-(4-chlorophenoxy)-N-(furan-2-yl)methyl-2-methyl-N-(pyridin-2-yl)methylpropanamide

Compound 1286703-97-6: A Comprehensive Overview

The compound with CAS No. 1286703-97-6, known as 2-(4-chlorophenoxy)-N-(furan-2-yl)methyl-2-methyl-N-(pyridin-2-yl)methylpropanamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising bioactivity profiles. Recent studies have highlighted its role in drug discovery, material science, and advanced chemical synthesis.

Chemical Structure and Synthesis

The molecular structure of 1286703-97-6 is characterized by a propanamide backbone with substituted groups that include a 4-chlorophenoxy moiety, a furan ring, and a pyridine ring. The presence of these functional groups contributes to its versatility in chemical reactivity and biological interactions. Researchers have developed innovative synthetic pathways to construct this compound, leveraging modern methodologies such as Suzuki coupling and microwave-assisted synthesis. These advancements have significantly improved the efficiency and scalability of its production.

Bioactivity and Applications

Recent investigations into the bioactivity of 1286703-97-6 have revealed its potential as a modulator of key cellular pathways. Studies conducted in vitro have demonstrated its ability to inhibit specific enzymes associated with inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating ion channels, which could be beneficial in the development of novel therapeutic agents for neurological disorders.

In the field of material science, 1286703-97-6 has been explored for its role in the synthesis of advanced polymers and nanomaterials. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices.

Latest Research Findings

Emerging research has focused on the optimization of 1286703-97-6's pharmacokinetic properties to enhance its bioavailability. Scientists have employed computational modeling techniques to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into optimizing the compound's formulation for therapeutic use.

Furthermore, recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of novel analogs of 1286703-97-6 with improved potency and selectivity. These advancements underscore the compound's significance in drug discovery pipelines.

Future Prospects

The future of 1286703-97-6 looks promising as researchers continue to explore its multifaceted applications. Ongoing studies aim to elucidate its mechanism of action at the molecular level, which could pave the way for targeted therapies. Additionally, the compound's role in green chemistry initiatives is being explored, with a focus on developing sustainable synthesis routes that minimize environmental impact.

In conclusion, 1286703-97